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  4. Ethyl 6-amino-4-(4-tert-butylphenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Ethyl 6-amino-4-(4-tert-butylphenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate Ethyl 6-amino-4-(4-tert-butylphenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 445384-33-8
VCID: VC0460326
InChI: InChI=1S/C31H34N4O3S/c1-5-37-30(36)27-25(18-39-29-21(16-32)15-20-9-7-6-8-10-24(20)35-29)38-28(34)23(17-33)26(27)19-11-13-22(14-12-19)31(2,3)4/h11-15,26H,5-10,18,34H2,1-4H3
SMILES: CCOC(=O)C1=C(OC(=C(C1C2=CC=C(C=C2)C(C)(C)C)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
Molecular Formula: C31H34N4O3S
Molecular Weight: 542.7g/mol

Ethyl 6-amino-4-(4-tert-butylphenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate

CAS No.: 445384-33-8

Main Products

VCID: VC0460326

Molecular Formula: C31H34N4O3S

Molecular Weight: 542.7g/mol

Ethyl 6-amino-4-(4-tert-butylphenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate - 445384-33-8

CAS No. 445384-33-8
Product Name Ethyl 6-amino-4-(4-tert-butylphenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Molecular Formula C31H34N4O3S
Molecular Weight 542.7g/mol
IUPAC Name ethyl 6-amino-4-(4-tert-butylphenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Standard InChI InChI=1S/C31H34N4O3S/c1-5-37-30(36)27-25(18-39-29-21(16-32)15-20-9-7-6-8-10-24(20)35-29)38-28(34)23(17-33)26(27)19-11-13-22(14-12-19)31(2,3)4/h11-15,26H,5-10,18,34H2,1-4H3
Standard InChIKey RBXGEUKQUYCNCN-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(OC(=C(C1C2=CC=C(C=C2)C(C)(C)C)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
Canonical SMILES CCOC(=O)C1=C(OC(=C(C1C2=CC=C(C=C2)C(C)(C)C)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
PubChem Compound 3721605
Last Modified Nov 11 2021
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